Cas no 917839-51-1 ([1,1'-Biphenyl]-2-carbonitrile, 4,5-dimethyl-2'-(trifluoromethyl)-)
917839-51-1 structure
Product Name:[1,1'-Biphenyl]-2-carbonitrile, 4,5-dimethyl-2'-(trifluoromethyl)-
CAS No:917839-51-1
MF:C16H12F3N
MW:275.268394470215
CID:783753
PubChem ID:71428284
Update Time:2025-04-19
[1,1'-Biphenyl]-2-carbonitrile, 4,5-dimethyl-2'-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-2-carbonitrile, 4,5-dimethyl-2'-(trifluoromethyl)-
- 4,5-dimethyl-2-[2-(trifluoromethyl)phenyl]benzonitrile
- DTXSID80847011
- 4,5-Dimethyl-2'-(trifluoromethyl)[1,1'-biphenyl]-2-carbonitrile
- 917839-51-1
-
- Inchi: 1S/C16H12F3N/c1-10-7-12(9-20)14(8-11(10)2)13-5-3-4-6-15(13)16(17,18)19/h3-8H,1-2H3
- InChI Key: MOGPAILABBJWSD-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1C1=C(C#N)C=C(C)C(C)=C1)(F)F
Computed Properties
- Exact Mass: 275.09218387g/mol
- Monoisotopic Mass: 275.09218387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 23.8Ų
[1,1'-Biphenyl]-2-carbonitrile, 4,5-dimethyl-2'-(trifluoromethyl)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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